Cas no 86156-93-6 (3-fluoro-4-nitrobenzene-1-sulfonyl chloride)

3-Fluoro-4-nitrobenzene-1-sulfonyl chloride is a versatile sulfonylation reagent used in organic synthesis, particularly for introducing the 3-fluoro-4-nitrobenzenesulfonyl moiety into target molecules. Its electron-withdrawing nitro and fluoro substituents enhance reactivity, making it valuable for constructing sulfonamides, sulfonate esters, and other sulfonyl derivatives. The compound’s high purity and stability under controlled conditions ensure reliable performance in nucleophilic substitution reactions. It is commonly employed in pharmaceutical and agrochemical research for modifying bioactive compounds. Proper handling is required due to its moisture sensitivity and potential lachrymatory effects. Storage under inert conditions is recommended to maintain integrity.
3-fluoro-4-nitrobenzene-1-sulfonyl chloride structure
86156-93-6 structure
Product Name:3-fluoro-4-nitrobenzene-1-sulfonyl chloride
CAS No:86156-93-6
MF:C6H3ClFNO4S
MW:239.608722925186
MDL:MFCD03412240
CID:60953
PubChem ID:15569555
Update Time:2025-05-28

3-fluoro-4-nitrobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-4-nitrobenzene-1-sulfonyl chloride
    • 3-Fluoro-4-Nitrobenzenesulfonyl Chloride
    • 3-F-4-NO2-PhSO2Cl
    • 3-fluoro-4-nitrophenylsulfonyl chloride
    • 3-Fluro-4-nitro-benzensulfonylchloride
    • 4-nitro-3-fluorobenzenesulfonyl chloride
    • 3-Fluoro-4-nitrobenzenesulfonylchloride
    • 3-Fluoro-4-nitro-benzenesulfonyl chloride
    • AAWFUSFNPBRQDE-UHFFFAOYSA-N
    • 3459AC
    • AS03397
    • VZ26836
    • Benzenesulfonylchloride, 3-fluoro-4-nitro-
    • AB0068410
    • Ben
    • 3-Fluoro-4-nitrobenzenesulfonyl chloride (ACI)
    • CL9640
    • DB-008305
    • 3-fluoro-4-nitrobenzenesulfonyl chloride, AldrichCPR
    • 3-fluoro-4-nitrobenzene-1-sulfonylchloride
    • AS-46438
    • MFCD03412240
    • SCHEMBL17106
    • 86156-93-6
    • SY024392
    • AKOS005254468
    • CS-0148046
    • CK2495
    • DTXSID10574500
    • EN300-55294
    • 3-fluoro-4-nitrobenzene-1-sulfonyl chloride
    • MDL: MFCD03412240
    • Inchi: 1S/C6H3ClFNO4S/c7-14(12,13)4-1-2-6(9(10)11)5(8)3-4/h1-3H
    • InChI Key: AAWFUSFNPBRQDE-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(F)=CC(S(Cl)(=O)=O)=CC=1)=O

Computed Properties

  • Exact Mass: 238.94600
  • Monoisotopic Mass: 238.9455346g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 88.3

Experimental Properties

  • Density: 1.685
  • Melting Point: 45-48°C
  • Boiling Point: 126°C/0.25mm
  • Flash Point: 167.2°C
  • Refractive Index: 1.568
  • PSA: 88.34000
  • LogP: 3.26540
  • Sensitiveness: Moisture Sensitive

3-fluoro-4-nitrobenzene-1-sulfonyl chloride Security Information

  • Hazardous Material transportation number:UN 3261
  • Hazard Category Code: 34
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi C
  • HazardClass:8
  • Risk Phrases:R34

3-fluoro-4-nitrobenzene-1-sulfonyl chloride Customs Data

  • HS CODE:2904909090
  • Customs Data:

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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3-fluoro-4-nitrobenzene-1-sulfonyl chloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Cupric chloride ,  Sodium nitrite ,  Hydrochloric acid
Reference
Syntheses of sulfonated derivatives of 2-fluoroaniline
Courtin, Alfred, Helvetica Chimica Acta, 1983, 66(1), 68-75

3-fluoro-4-nitrobenzene-1-sulfonyl chloride Raw materials

3-fluoro-4-nitrobenzene-1-sulfonyl chloride Preparation Products

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